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Compound of Interest

Compound Name: Propane, 2,2-bis(ethylthio)-

Cat. No.: B082529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fundamental

properties, synthesis, analysis, and applications of Propane, 2,2-bis(ethylthio)-, a dithioacetal

of significant interest in synthetic organic chemistry and industrial processes.

Core Properties and Identifiers
Propane, 2,2-bis(ethylthio)-, also known as acetone diethyl mercaptole, is an organosulfur

compound with the chemical formula C₇H₁₆S₂.[1] It is structurally characterized by a central

quaternary carbon atom bonded to two methyl groups and two ethylthio (-SCH₂CH₃) groups.

Chemical and Physical Properties
A summary of the key computed and experimental properties of Propane, 2,2-bis(ethylthio)-
is presented in Table 1. These properties are crucial for its handling, application in chemical

reactions, and analytical characterization.
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Property Value Source

Molecular Weight 164.3 g/mol PubChem[1]

IUPAC Name 2,2-bis(ethylsulfanyl)propane PubChem[1]

CAS Number 14252-45-0 PubChem[1]

Molecular Formula C₇H₁₆S₂ PubChem[1]

XLogP3-AA 3 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Kovats Retention Index (non-

polar)
1110 NIST[1]

Synthesis and Purification
The synthesis of Propane, 2,2-bis(ethylthio)- is typically achieved through the

thioacetalization of acetone with ethanethiol. This reaction is generally catalyzed by a Lewis

acid.[2][3]

Experimental Protocol: Synthesis
Materials:

Acetone

Ethanethiol

Lewis acid catalyst (e.g., Boron trifluoride etherate (BF₃·OEt₂), Zinc chloride (ZnCl₂))[2]

Anhydrous solvent (e.g., Dichloromethane, Chloroform)

Anhydrous sodium sulfate or magnesium sulfate
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Saturated sodium bicarbonate solution

Brine

Procedure:

To a stirred solution of acetone (1 equivalent) in an anhydrous solvent under an inert

atmosphere (e.g., nitrogen or argon), add ethanethiol (2.2 equivalents).

Cool the reaction mixture in an ice bath.

Slowly add the Lewis acid catalyst (0.1-0.5 equivalents) to the cooled mixture.

Allow the reaction to warm to room temperature and stir for 2-24 hours, monitoring the

reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass

spectrometry (GC-MS).

Upon completion, quench the reaction by the slow addition of a saturated sodium

bicarbonate solution.

Separate the organic layer, and wash it sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate the solvent under reduced pressure.

Purification
The crude product can be purified by vacuum distillation or column chromatography on silica

gel using a non-polar eluent system (e.g., hexanes/ethyl acetate).

Analytical Characterization
A combination of spectroscopic techniques is used to confirm the structure and purity of

Propane, 2,2-bis(ethylthio)-.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show a triplet for the methyl protons of

the ethyl groups, a quartet for the methylene protons of the ethyl groups, and a singlet for the
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two equivalent methyl groups attached to the central carbon.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the different carbon

environments. Based on typical chemical shift values for thioacetals, the quaternary carbon

(C(SR)₂) is expected to appear in the range of 50-70 ppm.[4][5][6][7] The methylene carbons

of the ethyl groups will resonate further downfield than the methyl carbons.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful tool for the analysis of Propane, 2,2-bis(ethylthio)-. The gas

chromatogram will show a single peak corresponding to the pure compound. The mass

spectrum will exhibit a molecular ion peak (M⁺) at m/z = 164. The fragmentation pattern is

expected to show characteristic losses of ethyl and ethylthio radicals.[8][9][10]

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Propane, 2,2-bis(ethylthio)- will be characterized by the absence of a

strong carbonyl (C=O) stretch (typically around 1715 cm⁻¹) from the starting acetone. The

presence of C-S stretching vibrations is expected in the fingerprint region, typically between

600 and 800 cm⁻¹. Alkane C-H stretching and bending vibrations will also be prominent.

Applications
Propane, 2,2-bis(ethylthio)- and other dithioacetals have several important applications in

organic synthesis and industry.

Protecting Group for Carbonyls
The dithioacetal group is a robust protecting group for aldehydes and ketones. It is stable to a

wide range of reaction conditions, including basic, nucleophilic, and reducing environments,

where other protecting groups might be labile.[8]

Umpolung Reagent
A key application of dithioacetals is in "umpolung" or polarity inversion chemistry. The protons

on the carbon adjacent to the two sulfur atoms are weakly acidic and can be deprotonated by a

strong base to form a stabilized carbanion. This nucleophilic acyl anion equivalent can then

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.bhu.ac.in/Content/Syllabus/Syllabus_3006312820200508102224.pdf
https://www.compoundchem.com/wp-content/uploads/2015/04/Analytical-Chemistry-13-C-NMR-Chemical-Shifts.pdf
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Structural_Assignment/Interpreting_C-13_NMR_Spectra
https://www.benchchem.com/product/b082529?utm_src=pdf-body
https://www.benchchem.com/product/b082529
https://www.scirp.org/journal/paperinformation?paperid=54931
https://www.scirp.org/pdf/ijamsc_2015032413531004.pdf
https://www.benchchem.com/product/b082529?utm_src=pdf-body
https://www.benchchem.com/product/b082529?utm_src=pdf-body
https://www.benchchem.com/product/b082529
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


react with various electrophiles, a transformation not possible with the original carbonyl

compound.[8][11]

Industrial Co-catalyst
Propane, 2,2-bis(ethylthio)- has been identified as a co-catalyst in the industrial production of

Bisphenol A (BPA), where it can serve as a safer alternative to the highly toxic and flammable

methyl mercaptan.[8]

Potential in Medicinal Chemistry
While specific biological activities of Propane, 2,2-bis(ethylthio)- are not extensively

documented, dithioacetals, in general, are being explored in medicinal chemistry. Some

dithioacetal derivatives have shown promising antifungal activity.[12][13] The unique chemical

properties of the thiol group also make thiol-containing compounds valuable in various

therapeutic areas.[14]

Logical Workflow: Synthesis and Analysis
As no specific signaling pathway involving Propane, 2,2-bis(ethylthio)- has been identified in

the current literature, the following diagram illustrates the logical workflow for its synthesis and

subsequent analytical characterization.
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Caption: Synthesis and analysis workflow for Propane, 2,2-bis(ethylthio)-.
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This guide provides a foundational understanding of Propane, 2,2-bis(ethylthio)- for

researchers and professionals. Further investigation into its biological activities and potential

applications in drug development is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Propane, 2,2-bis(ethylthio)-: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082529#propane-2-2-bis-ethylthio-fundamental-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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